![molecular formula C18H21BrN2O2S B5888853 N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide](/img/structure/B5888853.png)
N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide, also known as BTE-1, is a compound that has been extensively studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide involves the inhibition of the proteasome, a cellular complex responsible for the degradation of proteins. By inhibiting the proteasome, N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide can induce the accumulation of misfolded proteins and trigger the unfolded protein response, ultimately leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide can induce cell cycle arrest, DNA damage, and apoptosis in cancer cells. Additionally, N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide has been shown to have anti-inflammatory properties and can inhibit the activation of NF-κB, a transcription factor involved in inflammation and cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide in lab experiments is its high potency and selectivity for the proteasome. However, its solubility in aqueous solutions can be a limitation, and the need for organic solvents can complicate its use in certain experiments.
Future Directions
There are several potential future directions for the use of N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide in scientific research. One area of interest is the development of N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide derivatives with improved solubility and pharmacokinetic properties. Additionally, the use of N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide in combination with other anticancer drugs is an area of ongoing research. Finally, the potential use of N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide in the treatment of other diseases, such as neurodegenerative disorders, is an area of exploration.
Synthesis Methods
The synthesis of N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide involves the reaction of 4-tert-butylbenzenesulfonylhydrazide with 4-bromoacetophenone in the presence of a base. The resulting product is then purified through recrystallization to obtain N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide in high yield and purity.
Scientific Research Applications
N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have indicated that N'-[1-(4-bromophenyl)ethylidene]-4-tert-butylbenzenesulfonohydrazide can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of anticancer drugs.
properties
IUPAC Name |
N-[(E)-1-(4-bromophenyl)ethylideneamino]-4-tert-butylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN2O2S/c1-13(14-5-9-16(19)10-6-14)20-21-24(22,23)17-11-7-15(8-12-17)18(2,3)4/h5-12,21H,1-4H3/b20-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPOFJRZYSWENDG-DEDYPNTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNS(=O)(=O)C1=CC=C(C=C1)C(C)(C)C)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NS(=O)(=O)C1=CC=C(C=C1)C(C)(C)C)/C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.